Cas no 2228317-24-4 (methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate
• CAS No: 2228317-24-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6384040
• PubChem ID: 165693934
• Update Time: 2025-10-29

methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate
• 2228317-24-4
• EN300-1753190

• Inchi： 1S/C13H16O4/c1-16-13(15)7-12(14)10-2-3-11-8-17-5-4-9(11)6-10/h2-3,6,12,14H,4-5,7-8H2,1H3
• InChI Key： PHHVEBWQZPWFJZ-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate

Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate (CAS No. 2228317-24-4): A Comprehensive Overview

Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate, identified by its CAS number 2228317-24-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzopyran class, a structural motif known for its diverse biological activities and potential therapeutic applications. The benzopyran scaffold is widely recognized for its role in various pharmacological mechanisms, including anti-inflammatory, antioxidant, and antimicrobial properties.

The structural complexity of Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate makes it a promising candidate for further investigation in drug discovery and development. The presence of a hydroxy group and a methyl ester moiety in its molecular structure suggests potential interactions with biological targets, which could be exploited for therapeutic benefits. Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the binding affinity and pharmacokinetic properties of such compounds, making Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate an attractive subject for further experimental validation.

In the realm of natural product chemistry, derivatives of benzopyrans have been extensively studied for their pharmacological potential. The< strong>3,4-dihydro-1H-2-benzopyran core structure is commonly found in various bioactive molecules isolated from plants and microorganisms. These natural benzopyrans have been reported to exhibit a wide range of biological activities, including anti-cancer, anti-diabetic, and anti-inflammatory effects. The compound Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate shares this structural motif, suggesting that it may inherit some of these beneficial properties.

The synthesis of Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-3-hydroxypropanoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the hydroxy group and the ester functionality at the 3-position of the benzopyran ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have significantly improved the efficiency and scalability of producing complex molecules like this one.

The pharmacological evaluation of Methyl 3-(3,4-dihydro-1H-2-benzopyran-6-ylyl)-3-hydroxypropanoate has been the focus of several recent studies. Researchers have employed various in vitro and in vivo models to assess its biological activity. Initial studies have shown promising results in terms of anti-inflammatory effects, with the compound demonstrating the ability to modulate key inflammatory pathways. Additionally, preliminary data suggest that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The potential therapeutic applications of Methyl 3-(3,4-dihydro-H-2-benzopyran-6-y) - 3-hydroxypropanoate are vast and varied. Given its structural similarity to known bioactive compounds, it may find utility in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity could make it a valuable component in therapies targeting neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In conclusion, Methyl 3-(3,4-dihydro-H-2-benzopyran-6-y) - 3-hydroxypropanoate (CAS No. 2228317 -24-4) is a compound with significant pharmacological potential. Its unique structural features and demonstrated biological activities make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the discovery of novel therapeutic agents.